Cas no 333350-51-9 (Benzamide, N-ethyl-3-methyl-4-nitro-)

• Product Name: Benzamide, N-ethyl-3-methyl-4-nitro-
• CAS No: 333350-51-9
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 1456853
• PubChem ID: 786994
• Update Time: 2025-04-20

Benzamide, N-ethyl-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-ethyl-3-methyl-4-nitro-
• STK062765
• SR-01000369313
• DTXSID201299488
• AKOS000678321
• Z32024693
• SR-01000369313-1
• 333350-51-9
• N-ethyl-3-methyl-4-nitrobenzamide
• Oprea1_216291
• DB-387691
• SCHEMBL3104435

• Inchi： 1S/C10H12N2O3/c1-3-11-10(13)8-4-5-9(12(14)15)7(2)6-8/h4-6H,3H2,1-2H3,(H,11,13)
• InChI Key： DVDFUYYXNPBAGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C)C=1)[N+](=O)[O-])NCC

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes